2-(Bromomethyl)-6-chlorothiazolo[5,4-b]pyridine

• IUPAC Name: 2-(bromomethyl)-6-chloro-[1,3]thiazolo[5,4-b]pyridine
• InChI: InChI=1S/C7H4BrClN2S/c8-2-6-11-5-1-4(9)3-10-7(5)12-6/h1,3H,2H2
• InChI Key: QAMMELFTJCKUFT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1N=C(S2)CBr)Cl
• Molecular Formula: C7H4BrClN2S
• DSSTOX Substance ID: DTXSID40731861
• Molecular Weight: 263.54 g/mol
• CAS RN: 951122-66-0

Description

2-(Bromomethyl)pyridine is an organic compound that is widely used as a building block in organic synthesis. It’s also used as an intermediate for the synthesis of Pyridine derivatives.

Synthesis Analysis

Pyridine derivatives have been synthesized using various methods. For example, the reaction of 4-bromo acetophenone and vetraldehyde in ethanol and sodium hydroxide solution afforded the corresponding chalcone which was used as a suitable precursor to prepare a new series of pyridine derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds like 2-(Bromomethyl)pyridine has been analyzed using various techniques. The molecular formula for 2-(Bromomethyl)pyridine hydrobromide is C6H6BrN·HBr, with a molecular weight of 252.94.

Chemical Reactions Analysis

Bromination is a common reaction in organic chemistry. For instance, the bromination of alkenes with Br2 gives dibromides. This reaction involves the attack of the alkene on bromine, forming a bromonium ion, which is then attacked at the backside by a bromide ion to give the trans-dibromo product.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 2-(Bromomethyl)pyridine hydrobromide, have been reported. It has a molecular weight of 252.94 and a melting point of 149-152 °C.

Mechanism of Action

While the specific mechanism of action for “2-(Bromomethyl)-6-chlorothiazolo[5,4-b]pyridine” is not available, pyrazolo[3,4-b]pyridines, which are structurally similar, have been studied for their biological and pharmacological activities.

Safety and Hazards

2-(Bromomethyl)pyridine hydrobromide is considered hazardous. It causes severe skin burns and eye damage, and is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Research on pyridine derivatives is ongoing due to their potential in various applications, including as antimicrobial agents. Future research may focus on exploring the biological activities of these compounds and developing more efficient synthesis methods.